3-(3-aminopropoxy)-1,2-benzothiazole-1,1-dione, trifluoroacetic acid

• IUPAC Name: 3-[(1,1-dioxo-1,2-benzothiazol-3-yl)oxy]propan-1-amine;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C10H12N2O3S.C2HF3O2/c11-6-3-7-15-10-8-4-1-2-5-9(8)16(13,14)12-10;3-2(4,5)1(6)7/h1-2,4-5H,3,6-7,11H2;(H,6,7)
• InChI Key: XDEKNLOYAUPTBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NS2(=O)=O)OCCCN.C(=O)(C(F)(F)F)O
• Molecular Formula: C12H13F3N2O5S
• Molecular Weight: 354.30 g/mol

Description

The compound “3-(3-aminopropoxy)-1,2-benzothiazole-1,1-dione, trifluoroacetic acid” is a complex organic molecule. It contains a benzothiazole ring (a bicyclic compound made of a benzene ring fused to a thiazole ring), an aminopropoxy group (which contains a nitrogen atom and an oxygen atom), and a dione group (which contains two carbonyl groups). The compound is also associated with trifluoroacetic acid, a strong acid often used in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzothiazole ring is aromatic and planar, while the aminopropoxy group and the dione group may introduce some degree of polarity to the molecule. The presence of nitrogen, oxygen, and sulfur atoms could also result in the formation of hydrogen bonds.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. The benzothiazole ring might undergo electrophilic aromatic substitution reactions. The aminopropoxy group could participate in nucleophilic substitution reactions, and the carbonyl groups in the dione could be involved in various reactions such as nucleophilic addition or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Biochemical Sensing Platforms

Researchers have used pyrene-derived amphiphiles (similar to CS-0261948) in biosensing platforms. These platforms detect specific biomolecules (e.g., glycoproteins) based on fluorescence changes. .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed when working with this compound to minimize risk.

Future Directions

The study of benzothiazole derivatives is a promising area of research due to their potential biological activity. Future research could explore the synthesis, characterization, and biological testing of this compound.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as 3-aminocoumarins, have been found to have a significant impact in the field of organic and pharmaceutical chemistry due to their various biological activities .

Mode of Action

The chemical reactivity of compounds like 3-aminocoumarins is profound due to the presence of an amino group as well as enamine carbon in the scaffold . This suggests that CS-0261948 might interact with its targets in a similar manner.

Biochemical Pathways

Compounds with similar structures have been found to inhibit dna gyrase , which is an essential enzyme involved in DNA replication and transcription. This suggests that CS-0261948 might affect similar pathways.

Result of Action

Compounds with similar structures have been found to exhibit various biological activities, including acting as antibiotics and anti-cancer agents . This suggests that CS-0261948 might have similar effects.